Cas no 356069-03-9 (1H-Pyrrole-3-carboxamide,5-[(5-fluoro-1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-2,4-dimethyl-N-[2-(4-methyl-1-piperazinyl)ethyl]-)

• Product name: 1H-Pyrrole-3-carboxamide,5-[(5-fluoro-1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-2,4-dimethyl-N-[2-(4-methyl-1-piperazinyl)ethyl]-
• CAS No: 356069-03-9
• MF: C₂₃H₂₈FN₅O₂
• MW: 425.499128341675
• CID: 1471521

1H-Pyrrole-3-carboxamide,5-[(5-fluoro-1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-2,4-dimethyl-N-[2-(4-methyl-1-piperazinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxamide,5-[(5-fluoro-1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-2,4-dimethyl-N-[2-(4-methyl-1-piperazinyl)ethyl]-
• 1H-Pyrrole-3-carboxamide, 5-[(5-fluoro-1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-2,4-dimethyl-N-[2-(4-methyl-1-piperazinyl)ethyl]-

• Inchi： 1S/C23H28FN5O2/c1-14-20(13-18-17-12-16(24)4-5-19(17)27-22(18)30)26-15(2)21(14)23(31)25-6-7-29-10-8-28(3)9-11-29/h4-5,12-13,26H,6-11H2,1-3H3,(H,25,31)(H,27,30)
• InChI Key： CQJLJNKISNDPIN-UHFFFAOYSA-N
• SMILES： N1C(C=C2C3=C(NC2=O)C=CC(F)=C3)=C(C)C(C(NCCN2CCN(C)CC2)=O)=C1C

Computed Properties

• Exact Mass: 425.22294
• Monoisotopic Mass: 425.223
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.5A^2

Experimental Properties

• Density: 1.268±0.06 g/cm3(Predicted)
• Boiling Point: 624.8±55.0 °C(Predicted)
• PSA: 80.47
• pka: 11.25±0.20(Predicted)